3-Amino-5-fluoro-4-hydroxy-pentanoic acid tert-butyl ester

• Molecular Formula: C9H18FNO3
• Molecular Weight: 207.24 g/mol
• IUPAC Name: tert-butyl 3-amino-5-fluoro-4-hydroxypentanoate
• InChI: InChI=1S/C9H18FNO3/c1-9(2,3)14-8(13)4-6(11)7(12)5-10/h6-7,12H,4-5,11H2,1-3H3
• InChI Key: GAOCYGMWQJTKPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CC(C(CF)O)N

Description

3-Amino-5-fluoro-4-hydroxy-pentanoic acid tert-butyl ester is a useful research compound. Its molecular formula is C9H18FNO3 and its molecular weight is 207.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of t-butyl 5-fluoro-4-hydroxy-3-nitropentanoate (950 mg, 4.0 mmol) in MeOH (20 mL) was added Raney Ni (about 200 mg), the mixture was shaken under H2 (30-35 psi) at rt for 18 h. It was filtered and the catalyst was washed with MeOH (2×10 mL). The MeOH solution was evaporated and the residue was purified by chromatography over silica gel (EtOAc-MeOH, 10:1) to give 840 mg (96%) of the titled compound as a yellowish viscous oil. 1HNMR (CDCl3), 1.450 (s, 9H), 2.12 (bs, 3H, OH and NH2), 2.28-2.38 (m, 1H), 2.47-2.57 (m, 1H), 3.24-3.30 (m, 1H), 3.54-3.76 (m, 1H), 4.38-4.48 (m, 1H), 4.54-4.61 (m, 1H).

Synthesis routes and methods II

Procedure details